Cas no 356055-68-0 (Garcimangosone D)

• Product Name: Garcimangosone D
• CAS No: 356055-68-0
• Molecular Formula: C₁₉H₂₀O₉
• Molecular Weight: 392.356706619263
• CID: 4552992
• PubChem ID: 11003703

Garcimangosone D Properties

Names and Identifiers

• Garcimangosone D
• Methanone, [2-(β-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]phenyl-
• (-)-Garcimangosone D
• [2-(beta-D-Glucopyranosyloxy)-4,6-dihydroxyphenyl]phenyl-methanone
• [2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-phenyl]-phenyl-methanone
• DTXSID001316658
• CHEBI:168069
• [2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-phenylmethanone
• NCGC00384934-01
• 356055-68-0
• GarcimangosoneD
• (2,4-dihydroxy-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)-phenylmethanone

• InChIKey： CCXXIROIENJKKR-LQDZTQBFSA-N
• Inchi： 1S/C19H20O9/c20-8-13-16(24)17(25)18(26)19(28-13)27-12-7-10(21)6-11(22)14(12)15(23)9-4-2-1-3-5-9/h1-7,13,16-22,24-26H,8H2/t13-,16-,17+,18-,19-/m1/s1
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=CC(=C1C(C1C=CC=CC=1)=O)O)O

Computed Properties

• Exact Mass: 392.11073221g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 392.11073221g/mol
• Heavy Atom Count: 28
• Complexity: 524
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Boiling Point: 718.7±60.0 °C(Predicted)
• Melting Point: 136-138 °C
• pka: 7.16±0.40(Predicted)
• Density: 1.560±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides